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Compound of Interest

Compound Name: Coumarin 343 X NHS ester

Cat. No.: B606772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the purification of proteins following conjugation

with Coumarin 343 X NHS ester, a blue-emitting fluorescent dye. N-hydroxysuccinimide

(NHS) esters are widely used for labeling proteins by forming stable amide bonds with primary

amino groups, such as the N-terminus of a polypeptide chain or the side chain of lysine

residues.[1][2][3] Proper purification is a critical step to remove unconjugated dye and reaction

byproducts, ensuring the quality and accuracy of downstream applications.[2][4]

Introduction to Coumarin 343 X NHS Ester
Coumarin 343 X NHS ester is an amine-reactive fluorescent probe used to label proteins and

other biomolecules.[5][6][7] It contains a coumarin 343 fluorophore, which emits blue light, and

an NHS ester reactive group.[5][6] An aminohexanoyl linker separates the fluorophore from the

reactive group, which can improve solubility and provide spatial separation between the dye

and the target molecule.[5][6] This blue-emitting dye can serve as a FRET donor for fluorescein

(FAM).[1][5]

Key Properties of Coumarin 343 X NHS Ester:
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Property Value Reference

Excitation Maximum (λmax) 437 nm [6][8]

Emission Maximum (λem) 477 nm [6][8]

Molar Extinction Coefficient (ε) 39,000 M⁻¹cm⁻¹ [6][8]

Molecular Weight 495.52 g/mol [6]

Solubility Good in DMSO and DMF [6]

Experimental Workflow Overview
The overall process involves preparing the protein and dye, performing the labeling reaction,

and finally purifying the labeled protein conjugate.
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Preparation

Reaction Purification Analysis

Protein Preparation
(Buffer Exchange)

Labeling Reaction
(pH 8.3-8.5)

Dye Preparation
(Dissolve in DMSO/DMF)

Quenching (Optional)
(e.g., Tris or Glycine)

Removal of Unreacted Dye
(SEC or Dialysis) Determine Degree of Labeling (DOL) Store Conjugate

(-20°C or -80°C)

Protein-NH2
(Primary Amine) + Coumarin 343-X-NHS

Protein-NH-CO-Coumarin 343-X
(Stable Amide Bond)

NHS

pH 8.3 - 8.5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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